Cas no 51-35-4 (L-Hydroxyproline)

L-Hydroxyproline Properties

Names and Identifiers

• (2S,4R)-4-Hydroxypyrrolidine-2-carboxylic acid
• H-HYP-OH (TRANS)
• H-L-HYDROXYPROLINE
• H-L-HYP-OH
• H-TRANS-HYP-OH
• HYDROXY-L-PROLINE
• HYDROXY-L-PROLINE, TRANS-4-
• L-Hydroxyproline
• trans-4-Hydroxy-L-proline
• (2S,4R)-(-)-4-Hydroxypyrrolidine-2-carboxylic acid
• 4-HYDROXY-L-PROLINE TRANS ISOMER
• 4-Hydroxyproline
• DL-TRANS-HYDROXYPROLINE
• H-O-Hyp-OH
• HYDROXYPROLINE, L-(RG)
• L-trans-4-hydroxyproline
• (2S,4R)-4-Hydroxypyrrolidine-2-carboxylic acid,Hyp
• Dec-2t-en-4,6-diin-1-ol
• dec-2t-ene-4,6-diyn-1-ol
• rans-4-Hydroxy-L-proline
• trans-L-4-hydroxyproline
• trans-Lachnophyllol
• Hyp
• Hydroxyproline
• H-Hyp-OH
• (2S,4R)-(-)-4-Hydroxy-2-pyrrolinecarboxylic acid
• 4-Hydroxy-L-proline
• (2S)-4-hydroxypyrrolidine-2-carboxylic acid
• cis-Hydroxyproline
• PMMYEEVYMWASQN-BKLSDQPFSA-N
• Proline, 4-hydroxy-
• allo-L-Hydroxyproline
• allo-4-Hydroxyproline
• L-4-hydroxy-proli
• (2S,4R)-4-Hydroxypyrrolidine-2-carboxylic Acid
• cis-4-Hydroxy-L-Proline
• 51-35-4
• 49761-17-3
• cis-4-Hydroxy-D-proline
• 618-27-9
• 3398-22-9
• L-threo-4-hydroxyproline
• Hydroxy-L-proline
• (2S,4R)-4-hydroxy-2-pyrrolidinecarboxylic acid
• L-4-Hydroxyproline
• trans-4-Hydroxyproline
• 618-28-0
• trans-L-Hydroxyproline
• trans-Hydroxyproline
• Hypro
• 4Hyp
• (2S,4R)-trans-4-hydroxyproline
• 2584-71-6
• delta-hydroxyproline
• +Expand

• MDL： MFCD00064320
• InChIKey： PMMYEEVYMWASQN-BKLSDQPFSA-N
• Inchi： 1S/C5H9NO3/c7-3-1-4(5(8)9)6-2-3/h3-4,6-7H,1-2H2,(H,8,9)/t3?,4-/m0/s1
• SMILES： O([H])C1([H])C([H])([H])N([H])[C@]([H])(C(=O)O[H])C1([H])[H]
• BRN： 471933

Computed Properties

• Exact Mass: 131.058243g/mol
• Surface Charge: 0
• XLogP3: -3.3
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 131.058243g/mol
• Monoisotopic Mass: 131.058243g/mol
• Topological Polar Surface Area: 69.6Ų
• Heavy Atom Count: 9
• Complexity: 125
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Surface Charge: 0
• Molecular Weight: 131.13

Experimental Properties

• LogP: -0.87740
• PSA: 69.56000
• Merck: 14,4840
• Refractive Index: -75.5 ° (C=4, H2O)
• Water Partition Coefficient: 357.8 g/L (20 o C)
• Boiling Point: 355.2°C at 760 mmHg
• Melting Point: 273?°C (dec.)(lit.)
• Flash Point: 168.6°C
• Solubility: H2O: 50 mg/mL
• Color/Form: White crystalline powder
• PH: 5.5-6.5 (50g/l, H2O, 20℃)
• Solubility: Solubility in water
• pka: 1.82, 9.66(at 25℃)
• Specific Rotation: -75.5 º (c=5, H2O)
• Optical Activity: [α]25/D −75.6°, c = 1 in H2O
• Density: 1.395 g/cm3

L-Hydroxyproline Security Information

• RTECS：TW3586500
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：StoreatRT.
• Risk Phrases： 36/37/38-22
• Signal Word：Warning
• TSCA：Yes
• HazardClass：IRRITANT

L-Hydroxyproline Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters